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Polyquaternium-27 is a cationic polymer designated under the International Nomenclature for
Cosmetic Ingredients (INCI) system, signifying its use in the personal care and pharmaceutical
industries.[1] Structurally, it is identified as a block copolymer of Polyquaternium-2 and
Polyquaternium-17.[2] This composition imparts a unique combination of properties, making it a
versatile ingredient in a range of applications.

Polyquaterniums, in general, are prized for their cationic nature. The positively charged
guaternary ammonium centers in their structure allow them to adsorb onto negatively charged
surfaces like hair and skin. This interaction is the foundation for their efficacy as conditioning
agents, providing benefits such as improved detangling, reduced static, and the formation of a
smooth, protective film.[3] Polyquaternium-2 is a polyurea ammonium salt known for its
excellent antistatic, film-forming, and antimicrobial properties, while also functioning as a
leveling agent in industrial applications.[4][5] Polyquaternium-17, derived from adipic acid and
dimethylaminopropylamine, also serves as a conditioner, antistatic agent, and film-former.[6][7]
The combination of these two polymers in Polyquaternium-27 results in a material engineered
for high-performance conditioning and film formation.

© 2026 BenchChem. All rights reserved. 1/16 Tech Support


https://www.benchchem.com/product/b1178274#bc-rfq
https://www.benchchem.com/product/b1178274/docs?utm_src=pdf-body#introduction-unveiling-the-characteristics-of-a-multifunctional-polymer
https://atamankimya.com/sayfalar.asp?LanguageID=1&cid=3&id=12&id2=10192
https://en.wikipedia.org/wiki/Polyquaternium
https://www.specialchem.com/cosmetics/inci-ingredients/polyquaternium-7
https://www.nbinno.com/article/other-organic-chemicals/understanding-polyquaternium-2-properties-benefits-gf
https://www.surfactant.top/en/saa/?type=detail&id=3738
https://www.chemicalbull.com/products/polyquaternium-17
https://parchem.com/chemical-supplier-distributor/polyquaternium-17-098369
https://www.benchchem.com/product/b1178274/docs?utm_src=pdf-body#introduction-unveiling-the-characteristics-of-a-multifunctional-polymer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178274?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A comprehensive understanding of the thermal and mechanical properties of Polyquaternium-
27 is paramount for researchers, scientists, and drug development professionals. These
properties govern its stability during manufacturing and storage, its compatibility with other
formulation components, and its ultimate performance in the final product. For instance,
thermal stability is crucial for ensuring the polymer's integrity during heat-intensive processing
steps, while its mechanical properties, such as the strength and flexibility of the films it forms,
directly impact the sensory experience and efficacy of hair and skin care products.[8][9]

This guide provides a framework for the systematic investigation of the thermal and mechanical
properties of Polyquaternium-27. While specific data for this polymer is not extensively
available in public literature, this document outlines the standard, validated methodologies for
its characterization, enabling researchers to generate reliable and reproducible data.

Part 1: Thermal Properties of Polyquaternium-27

Theoretical Background: The Significance of Thermal
Behavior

The thermal properties of a polymer like Polyquaternium-27 dictate its response to
temperature changes, which is critical throughout its lifecycle, from synthesis and formulation to
storage and end-use. Key thermal events such as decomposition, glass transition, and melting
provide invaluable insights into the material's stability and structural state.[10]

o Thermal Stability: The ability of Polyquaternium-27 to resist thermal degradation is essential
for maintaining its chemical integrity and performance characteristics. Quaternary
ammonium compounds can exhibit varying degrees of thermal stability, and understanding
the onset of decomposition is crucial for setting safe temperature limits during processing
and for predicting the long-term stability of formulations.[11][12][13][14]

e Glass Transition Temperature (Tg): For amorphous or semi-crystalline polymers, the glass
transition temperature represents the point at which the material transitions from a rigid,
glassy state to a more flexible, rubbery state. The Tg influences the mechanical properties of
the films formed by Polyquaternium-27 on hair or skin, affecting attributes like stiffness and
feel.
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o Melting Temperature (Tm): If Polyquaternium-27 possesses crystalline domains, the melting
temperature is a critical parameter indicating the point at which these domains break down.
This is relevant for understanding the processing conditions and the final morphology of the

polymer.

Experimental Characterization of Thermal Properties

Thermogravimetric Analysis is a fundamental technique for determining the thermal stability
and composition of a material by measuring changes in its mass as a function of temperature
or time in a controlled atmosphere.[15]

Experimental Protocol: TGA of Polyquaternium-27
e Sample Preparation:

o Ensure the Polyquaternium-27 sample is dry and free of volatile solvents by placing it in
a vacuum oven at a controlled temperature (e.g., 40-50 °C) until a constant weight is
achieved.

o Accurately weigh 5-10 mg of the dried sample into a TGA pan (typically ceramic or
platinum).

e Instrument Setup:
o Place the sample pan in the TGA instrument.
o Use an empty pan as a reference.

o Set the purge gas (typically nitrogen for inert atmosphere or air for oxidative studies) to a
constant flow rate (e.g., 20-50 mL/min).

e Thermal Program:
o Equilibrate the sample at a starting temperature (e.g., 30 °C).

o Ramp the temperature at a constant heating rate (e.g., 10 °C/min) to a final temperature
that is expected to be well above the decomposition temperature (e.g., 600-800 °C).

© 2026 BenchChem. All rights reserved. 3/16 Tech Support


https://www.benchchem.com/product/b1178274/docs?utm_src=pdf-body#introduction-unveiling-the-characteristics-of-a-multifunctional-polymer
https://www.eag.com/app-note/thermal-analysis-techniques/
https://www.benchchem.com/product/b1178274/docs?utm_src=pdf-body#introduction-unveiling-the-characteristics-of-a-multifunctional-polymer
https://www.benchchem.com/product/b1178274/docs?utm_src=pdf-body#introduction-unveiling-the-characteristics-of-a-multifunctional-polymer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178274?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Data Analysis:
o Plot the sample weight (%) as a function of temperature.

o Determine the onset temperature of decomposition, which indicates the initiation of
significant mass loss.

o lIdentify the temperatures at which different stages of decomposition occur and the
percentage of mass loss at each stage.

o The final residual mass can provide information about any inorganic components.

TGA Analysis

Load Sample Heat at 10°C/min
P in N2 atmosphere

Data Interpretation

Plot Weight Loss Determine Onset of
vs. Temperature Decomposition (Td)

Sample Preparation

Dry Sample Weigh 5-10 mg

i

Click to download full resolution via product page
Caption: TGA Experimental Workflow.

Differential Scanning Calorimetry measures the heat flow into or out of a sample as a function
of temperature or time, allowing for the determination of thermal transitions like glass transition
(Tg) and melting (Tm).[16][17]

Experimental Protocol: DSC of Polyquaternium-27
e Sample Preparation:

o Accurately weigh 5-10 mg of the dried Polyquaternium-27 sample into a hermetically
sealed aluminum DSC pan.

e Instrument Setup:

o Place the sample pan and an empty reference pan into the DSC cell.
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o Maintain a constant flow of inert gas (e.g., nitrogen) through the cell.

e Thermal Program (Heat-Cool-Heat Cycle):

o First Heating Scan: Equilibrate at a low temperature (e.g., -50 °C) and then heat at a
controlled rate (e.g., 10 °C/min) to a temperature above any expected transitions but
below decomposition (e.g., 200 °C). This scan erases the sample's previous thermal
history.

o Cooling Scan: Cool the sample at a controlled rate (e.g., 10 °C/min) back to the starting

temperature.

o Second Heating Scan: Reheat the sample at the same controlled rate as the first scan.
This scan provides data on the intrinsic thermal properties of the material.

o Data Analysis:
o Plot the heat flow as a function of temperature.

o Determine the glass transition temperature (Tg) from the second heating scan, observed
as a step change in the baseline.

o Identify any melting endotherms (peaks) and crystallization exotherms (valleys), and
determine their peak temperatures and enthalpies.

Sample Preparation DSC Analysis Data Interpretation

) I ) l . l ) Heat-Cool-Heat Cycle Plot Heat Flow > Determine Tg and Tm
[ngh 5-10mg Sealin Pan Load Sample ( (10°C/min) vs. Temperature from 2nd Heat Scanj
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Caption: DSC Experimental Workflow.

Data Summary Template: Thermal Properties
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Typical Value
o Measured Value for
Property Method Range (for Cationic .
Polyquaternium-27
Polymers)
Onset of
N TGA 200 - 350 °C
Decomposition (Td)
Glass Transition _ _
DSC Varies widely
Temp. (TQ)
Melting Temperature )
DSC If applicable
(Tm)
Enthalpy of Meltin
by g DSC If applicable
(AHmM)

Part 2: Mechanical Properties of Polyquaternium-27
Theoretical Background: Linking Mechanics to Function

The mechanical properties of Polyquaternium-27 are fundamental to its performance in
cosmetic and pharmaceutical formulations. When applied to hair or skin, it forms a thin film,
and the properties of this film, such as its strength, flexibility, and adhesion, determine its
effectiveness as a conditioning or styling agent.[8] Additionally, the rheological behavior of
Polyquaternium-27 in solution affects the texture, stability, and application of the final product.
[18][19]

o Tensile Properties: The tensile strength, elongation at break, and Young's modulus of a film
of Polyquaternium-27 provide a measure of its stiffness, strength, and elasticity. These
properties are directly related to the feel and performance of the polymer on hair, influencing
attributes like hold, frizz control, and combability.[9][20]

» Rheological Properties: The viscosity and viscoelasticity of Polyquaternium-27 solutions
determine the flow characteristics of a formulation. Shear-thinning behavior is often desirable
for ease of application, while a certain degree of elasticity can contribute to a more pleasant
sensory experience.[21]

Experimental Characterization of Mechanical Properties
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The tensile properties of films cast from Polyquaternium-27 can be evaluated using a
universal testing machine according to standards such as ASTM D882 for thin plastic films.[22]
[23][24][25]

Experimental Protocol: Tensile Testing of Polyquaternium-27 Films
e Film Preparation:

o Prepare an aqueous solution of Polyquaternium-27 at a defined concentration (e.g., 2-
5% wiw).

o Cast the solution onto a level, non-stick surface (e.g., a Teflon-coated plate) using a
casting knife to ensure uniform thickness.

o Allow the film to dry in a controlled environment (e.g., 25 °C, 50% relative humidity) for a
specified period (e.g., 48 hours).

o Carefully peel the dried film from the surface.
e Specimen Preparation:

o Cut the film into dumbbell-shaped specimens of standard dimensions as specified in
ASTM D882.

o Measure the thickness of each specimen at multiple points along the gauge length and
calculate the average.

o Tensile Testing:

o Mount a specimen in the grips of a universal testing machine equipped with a suitable load
cell.

o Separate the grips at a constant rate of crosshead movement (e.g., 50 mm/min).
o Record the load and elongation until the specimen breaks.

o Data Analysis:
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o Calculate the tensile strength (stress at break), elongation at break (strain at break), and
Young's modulus (slope of the initial linear portion of the stress-strain curve).

o Perform tests on multiple specimens (at least 5) and report the average values and
standard deviations.

Film & Specimen Preparation Tensile Testing Data Analysis
Cast Polymer Solution Dry Fl\m Cut Dumbbell Specimen Mount Specimen Pull at Constant Speed Generate Stress-Strain Curve Ca\culate Tensile Strength,
E\ongauon and Modulus

Click to download full resolution via product page
Caption: Tensile Testing Experimental Workflow.

The rheological behavior of aqueous solutions of Polyquaternium-27 can be characterized
using a rotational rheometer.[26]

Experimental Protocol: Rheology of Polyquaternium-27 Solutions
e Sample Preparation:

o Prepare solutions of Polyquaternium-27 in deionized water at various concentrations
relevant to product formulations (e.g., 0.5%, 1%, 2% w/w).

o Allow the solutions to fully hydrate and reach equilibrium (e.g., by gentle stirring for 24
hours).

e Instrument Setup:

o Use a rotational rheometer with a suitable geometry (e.g., cone-and-plate or parallel-
plate).

o Set the temperature to a controlled value (e.g., 25 °C).

» Rheological Measurements:
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o Steady Shear Viscosity: Perform a flow sweep by varying the shear rate over a wide range
(e.g., 0.1 to 100 s1) and measure the corresponding shear stress to determine the
viscosity profile.

o Oscillatory Measurements (Viscoelasticity): Conduct a frequency sweep at a constant,
small strain (within the linear viscoelastic region) to determine the storage modulus (G)
and loss modulus (G").

» Data Analysis:

o Plot viscosity as a function of shear rate to identify shear-thinning or other non-Newtonian
behaviors.

o Plot G' and G" as a function of frequency to characterize the viscoelastic nature of the
solution (e.g., liquid-like vs. gel-like).

Sample Preparation Rheological Measurement Data Analysis
. Perform Flow and Plot Viscosity vs. Shear Rate Characterize Flow Behavior
Prepare Aqueous Solution Hydrate for 24h Load Sampl Oscillation Sweeps and G', G" vs. Frequency ( and Viscoelasticity )

Click to download full resolution via product page

Caption: Rheology Experimental Workflow.

Data Summary Templates: Mechanical Properties

Table 2: Tensile Properties of Polyquaternium-27 Films

Property Method Measured Value
Tensile Strength (MPa) ASTM D882
Elongation at Break (%) ASTM D882
Young's Modulus (MPa) ASTM D882
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Table 3: Rheological Properties of Polyquaternium-27 Solutions

Property Method Value at 1% Conc.
Zero-Shear Viscosity (Pa-s) Rotational Rheometry
Flow Behavior Index (n) Rotational Rheometry

Storage Modulus (G") at 1 Hz Rotational Rheometry

Loss Modulus (G") at 1 Hz Rotational Rheometry

Part 3: The Interplay of Structure, Properties, and
Performance

The data generated from the thermal and mechanical characterization of Polyquaternium-27
are not merely academic; they are critical for predicting and optimizing its performance in real-
world applications. The relationship between the polymer's molecular structure, its macroscopic
properties, and its functional performance is complex but can be systematically understood.

For example, the block copolymer nature of Polyquaternium-27, combining the characteristics
of its constituent polymers, will influence its film-forming and rheological behavior. The balance
of hydrophilic and hydrophobic segments, along with the charge density from the quaternary
ammonium groups, will dictate its interaction with water, its deposition on surfaces, and the
mechanical integrity of the resulting film.[27][28] A higher glass transition temperature might
lead to a stiffer film, which could be desirable for a styling product, while a lower Tg might result
in a more flexible, less noticeable film, ideal for a leave-in conditioner.
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Caption: Structure-Property-Performance Relationship.

Conclusion

While specific thermal and mechanical data for Polyquaternium-27 may not be readily
available, this guide provides a comprehensive framework for its characterization. By
employing standardized techniques such as TGA, DSC, tensile testing, and rheology,
researchers and formulators can generate the critical data needed to understand and optimize
the performance of this versatile cationic polymer. The protocols and interpretive guidance
provided herein are designed to ensure scientific integrity and to empower professionals in the
cosmetic and pharmaceutical industries to harness the full potential of Polyquaternium-27 in
their product development endeavors.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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